Cas no 871231-44-6 (Potassium 3-formylphenyltrifluoroborate)

• Product Name: Potassium 3-formylphenyltrifluoroborate
• CAS No: 871231-44-6
• MF: C₇H₅BF₃KO
• MW: 212.018513441086
• MDL: MFCD07784378
• CID: 93097
• PubChem ID: 24884263
• Update Time: 2025-06-13

Potassium 3-formylphenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium 3-formylphenyltrifluoroborate
• potassium,trifluoro-(3-formylphenyl)boranuide
• AMTB084
• DTXSID70635707
• SCHEMBL9893827
• A841972
• CS-0189846
• Potassium trifluoro(3-formylphenyl)borate(1-)
• potassium trifluoro-(3-formylphenyl)boranuide;Potassium 3-formylphenyltrifluoroborate
• potassium trifluoro-(3-formylphenyl)boranuide
• 871231-44-6
• D71707
• Potassium trifluoro(3-formylphenyl)borate
• EN300-7400470
• AKOS016339823
• POTASSIUM TRIFLUORO(3-FORMYLPHENYL)BORANUIDE
• potassium;trifluoro-(3-formylphenyl)boranuide
• MFCD07784378
• Potassium 3-formylphenyl trifluoroborate
• AS-2319
• POTASSIUM 3-FORMYLPHENYLTRIFLUOROBORATE&

• MDL： MFCD07784378
• Inchi： 1S/C7H5BF3O.K/c9-8(10,11)7-3-1-2-6(4-7)5-12;/h1-5H;/q-1;+1
• InChI Key： ZUJWOVZZESBYHA-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC=C(C=O)C=1)(F)F

Computed Properties

• Exact Mass: 212.00200
• Monoisotopic Mass: 212.0022609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White powder
• Melting Point: >300 °C
• PSA: 17.07000
• LogP: 1.55350
• Solubility: Not determined
• Sensitiveness: Air Sensitive

Potassium 3-formylphenyltrifluoroborate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Potassium 3-formylphenyltrifluoroborate

Potassium 3-formylphenyltrifluoroborate (CAS No. 871231-44-6): A Comprehensive Overview

Potassium 3-formylphenyltrifluoroborate, identified by its Chemical Abstracts Service (CAS) number 871231-44-6, is a specialized organometallic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of applications that span from catalysis to the development of novel therapeutic agents. Its molecular structure, comprising a 3-formylphenyl group linked to a trifluoroborate anion, imparts distinct chemical properties that make it a valuable reagent in various chemical transformations.

The Potassium 3-formylphenyltrifluoroborate molecule is particularly noteworthy for its ability to participate in diverse organic reactions, including condensation reactions, cross-coupling processes, and polymerization mechanisms. The presence of the formyl group (—CHO) provides a reactive site for the formation of new carbon-carbon bonds, while the trifluoroborate anion enhances the compound's solubility in polar organic solvents, facilitating its use in solution-phase reactions. These attributes have made it a popular choice for researchers aiming to develop efficient synthetic routes for complex molecules.

In recent years, the applications of Potassium 3-formylphenyltrifluoroborate have expanded into the pharmaceutical industry, where it serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its role in constructing biaryl structures and heterocyclic compounds has been particularly highlighted in the development of drugs targeting various therapeutic areas, such as oncology and central nervous system disorders. The compound's ability to undergo facile functionalization has enabled the rapid assembly of novel drug candidates with improved pharmacological profiles.

One of the most compelling aspects of Potassium 3-formylphenyltrifluoroborate is its utility in transition metal-catalyzed reactions. The trifluoroborate anion acts as a ligand, coordinating with metals such as palladium and copper to enhance catalytic activity. This has been particularly advantageous in cross-coupling reactions like Suzuki-Miyaura and Heck couplings, which are fundamental to constructing complex organic molecules. The compound's compatibility with these catalytic systems has streamlined synthetic protocols, reducing reaction times and improving yields.

The synthesis of Potassium 3-formylphenyltrifluoroborate involves careful control of reaction conditions to ensure high purity and yield. Typically, it is prepared by reacting 3-formyldiphenylborate with potassium hydroxide in the presence of a mild fluorinating agent under inert conditions. The resulting product is then isolated through crystallization or precipitation techniques. Advances in synthetic methodologies have further refined this process, allowing for scalable production that meets the demands of industrial applications.

The< strong>Potassium 3-formylphenyltrifluoroborate has also found applications in materials science, where its unique electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The trifluoromethyl group contributes to steric hindrance and electronic stabilization, which are critical factors in optimizing device performance. Researchers have explored its incorporation into polymer matrices to enhance charge transport properties, leading to improvements in device efficiency.

The safety profile of Potassium 3-formylphenyltrifluoroborate is another important consideration for researchers and industrial chemists. While it does not pose significant health hazards under normal handling conditions, appropriate precautions must be taken to prevent exposure to air and moisture, which can lead to decomposition. Storage in a dry environment under inert gas is recommended to maintain stability. Furthermore, waste disposal should be conducted in accordance with local regulations to minimize environmental impact.

In conclusion, the multifaceted applications of Potassium 3-formylphenyltrifluoroborate underscore its importance as a versatile chemical reagent. Its role in pharmaceutical synthesis, catalysis, and materials science highlights its broad utility across multiple disciplines. As research continues to uncover new methodologies and applications, the significance of this compound is expected to grow further. For chemists and researchers seeking innovative solutions for their synthetic challenges, Potassium 3-formylphenyltrifluoroborate remains a compelling choice.